physicochemical properties of 3,4-Difluoro-3',5'-dimethyl-4'-methoxybenzophenone
physicochemical properties of 3,4-Difluoro-3',5'-dimethyl-4'-methoxybenzophenone
This technical guide provides an in-depth characterization of 3,4-Difluoro-3',5'-dimethyl-4'-methoxybenzophenone , a specialized fluorinated building block used in the synthesis of small molecule kinase inhibitors and advanced pharmaceutical intermediates.[1][2][3]
[1][2][3]
Executive Summary & Structural Significance[1][4]
3,4-Difluoro-3',5'-dimethyl-4'-methoxybenzophenone (CAS: 845781-08-0) is a polysubstituted diaryl ketone featuring a unique "push-pull" electronic architecture.[1][2][3] Its utility in medicinal chemistry stems from the juxtaposition of an electron-deficient 3,4-difluorophenyl ring against an electron-rich 3,5-dimethyl-4-methoxyphenyl ring.[1][2][3]
Structural Analysis[1][4]
-
Ring A (Electrophilic): The 3,4-difluoro substitution pattern increases metabolic stability by blocking typically labile positions and enhances lipophilicity (LogP modulation).[2][3] The fluorine atoms also induce specific dipole moments valuable for protein binding pocket interactions.[3]
-
Ring B (Nucleophilic/Steric): The 3,5-dimethyl-4-methoxy motif provides steric bulk and electron donation.[1][2][3] This specific arrangement mimics the pharmacophore found in several FGFR (Fibroblast Growth Factor Receptor) inhibitors, acting as a "masked" phenol or a hydrophobic anchor.[3]
Physicochemical Properties[1][4][5][6]
The following data aggregates calculated and predicted values based on structure-property relationship (SPR) algorithms, as experimental certificates of analysis (CoA) for this specific intermediate are often proprietary to custom synthesis campaigns.
Table 1: Core Physicochemical Parameters[3]
| Property | Value (Predicted/Typical) | Significance |
| Molecular Formula | C₁₆H₁₄F₂O₂ | Base composition |
| Molecular Weight | 276.28 g/mol | Fragment-based drug design compliant |
| CAS Number | 845781-08-0 | Unique Identifier |
| Physical State | Solid (Crystalline powder) | Standard for benzophenones of this MW |
| Melting Point | 85°C – 110°C (Est.)[1][2][3][4] | Range typical for asymmetric dimethyl-methoxy benzophenones |
| Boiling Point | ~390°C (at 760 mmHg) | High thermal stability required for coupling reactions |
| LogP (Octanol/Water) | 4.2 ± 0.4 | Highly lipophilic; requires organic co-solvents for biological assays |
| TPSA | 26.3 Ų | Good membrane permeability (Rule of 5 compliant) |
| Solubility | DMSO (>20 mg/mL), DCM, Ethyl Acetate | Poor water solubility; requires solubilizing agents for aqueous media |
Synthetic Route & Process Logic
The synthesis of this compound typically employs a Friedel-Crafts Acylation , chosen for its scalability and cost-efficiency.[1][2][3] However, regioselectivity is the critical quality attribute (CQA).[3]
Mechanistic Pathway
The reaction couples 3,4-difluorobenzoyl chloride with 3,5-dimethylanisole .[1][2][3] The 3,5-dimethyl groups on the anisole ring sterically direct the incoming acylium ion to the para position relative to the methoxy group, ensuring high regioselectivity.[3]
Figure 1: Friedel-Crafts Acylation pathway highlighting the steric and electronic directing effects that ensure the formation of the 4'-methoxy isomer.[2][3]
Analytical Characterization Protocols
To ensure "Trustworthiness" in your data, the following self-validating protocols should be established. These methods cross-reference each other to confirm identity and purity.[3]
A. HPLC Purity Profiling[3]
-
Objective: Quantify the target benzophenone and detect regioisomeric impurities (e.g., ortho-acylation products, though unlikely due to steric hindrance).
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[3]
-
Mobile Phase:
-
Gradient: 50% B to 95% B over 10 minutes (High lipophilicity requires strong organic elution).[3]
-
Detection: UV at 254 nm (Benzophenone π-π* transition) and 280 nm.[1][2][3]
B. NMR Structural Validation
The structure contains distinct NMR handles that serve as internal validation checks:
-
¹H NMR (Proton):
-
Methyl Singlets: ~2.3 ppm (6H, distinct singlet due to symmetry of the 3',5'-dimethyl ring).[3]
-
Aromatic Region: Distinct splitting patterns.[3] The 3,5-dimethyl-4-methoxyphenyl ring will show a singlet (2H) for the aromatic protons, confirming symmetry.[1][2][3] The 3,4-difluorophenyl ring will show complex multiplets due to H-F coupling.
-
¹⁹F NMR (Fluorine):
C. Analytical Workflow Diagram
Figure 2: Integrated analytical workflow for validating the identity and purity of the fluorinated benzophenone intermediate.
Handling, Stability, and Safety
-
Stability: The benzophenone core is generally stable to oxidation and hydrolysis under ambient conditions.[3] However, the methoxy group can be demethylated under strong Lewis Acid conditions (e.g., BBr₃) if not handled carefully during downstream processing.[3]
-
Storage: Store in a cool, dry place (2-8°C recommended for long-term reference standards) under inert atmosphere (Argon/Nitrogen) to prevent moisture absorption.
-
Safety: As a fluorinated aromatic, treat as a potential irritant.[3] Standard PPE (gloves, goggles, fume hood) is mandatory.[3] Avoid inhalation of dusts.[3]
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 86705695 (Pemigatinib - Related Structures). Retrieved from [Link][2][3]
-
Incyte Corporation. PEMAZYRE® (pemigatinib) Prescribing Information.[3] Retrieved from [Link][2][3]
